Cas no 1806629-97-9 (2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one
• CAS No: 1806629-97-9
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 4980124
• Update Time: 2025-05-20

2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one

• Inchi： 1S/C11H13BrO2S/c1-3-14-10-5-4-8(15)6-9(10)11(13)7(2)12/h4-7,15H,3H2,1-2H3
• InChI Key： XMILWLCPEBAHJJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1OCC)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.3
• Topological Polar Surface Area: 27.3

Additional information on 2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one

Introduction to 2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one (CAS No. 1806629-97-9)

2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one (CAS No. 1806629-97-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, an ethoxy group, and a mercapto group, all attached to a propanone backbone. These functional groups contribute to the compound's reactivity and versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one is C₁₃H₁₄O₃SBr, and its molecular weight is approximately 306.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 2-bromopropanone and 2-ethoxythiophenol. The synthesis process involves several steps, including nucleophilic substitution, condensation, and purification, which are optimized to ensure high yield and purity.

In the field of medicinal chemistry, 2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, researchers have investigated its ability to modulate the activity of kinases, which are key enzymes in cellular signaling pathways. Kinase inhibitors are crucial in the treatment of cancers and inflammatory diseases, and compounds like 2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one offer new avenues for drug discovery.

Beyond its medicinal applications, 2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one has also been studied for its potential use in materials science. The presence of the mercapto group makes it an excellent candidate for the formation of self-assembled monolayers (SAMs) on gold surfaces. SAMs are thin films that can be used to modify the surface properties of materials, enhancing their biocompatibility or catalytic activity. This property has significant implications for the development of advanced materials for biomedical applications and catalysis.

The physical properties of 2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one, such as its melting point and solubility, are important considerations for both research and industrial applications. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. It is soluble in common organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for use in a variety of experimental setups.

Safety is a critical aspect when working with any chemical compound. While 2-Bromo-1-(2-ethoxy-5-mercaptophenyl)propan-1-one is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling it. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

In conclusion, 2-Bromo-1-(2-ethoxy-5-mecaptophenyl)propan-l-one (CAS No. 1806629-97-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and functional groups make it an attractive candidate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.